Cas no 1021130-08-4 ((3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine)

• Product Name: (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine
• CAS No: 1021130-08-4
• MF: C₁₂H₂₁NOS
• MW: 227.366242170334
• CID: 5166132
• PubChem ID: 43196222
• Update Time: 2026-03-04

(3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(3-ethoxypropyl)-α,5-dimethyl-
• (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C12H21NOS/c1-4-14-9-5-8-13-11(3)12-7-6-10(2)15-12/h6-7,11,13H,4-5,8-9H2,1-3H3
• InChI Key： ISNDFFGDSWRRIF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(C)NCCCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine

Comprehensive Overview of (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1021130-08-4)

(3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1021130-08-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by its ethoxypropyl and methylthiophen moieties, is a subject of interest for researchers and industries alike. Its molecular formula and structural features make it a valuable candidate for further exploration in pharmaceutical research, material science, and chemical synthesis.

The compound's CAS number 1021130-08-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. The presence of the thiophene ring in its structure is particularly noteworthy, as thiophene derivatives are known for their versatility in drug development and organic electronics. Recent studies have highlighted the potential of (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine in modulating biological pathways, making it a promising candidate for therapeutic applications.

In the context of green chemistry and sustainable synthesis, (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine has been explored for its compatibility with eco-friendly reaction conditions. Researchers are increasingly focusing on reducing the environmental impact of chemical processes, and this compound's stability under mild conditions aligns with these goals. Its ethoxypropyl group contributes to its solubility in various solvents, facilitating its use in catalysis and polymer chemistry.

The compound's methylthiophen moiety is another area of interest, as it is often associated with bioactive molecules. This has led to investigations into its potential role in neurological research and metabolic studies. Given the rising demand for novel central nervous system (CNS) agents, (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine could play a pivotal role in future drug discovery efforts.

From a material science perspective, the compound's structural features make it a candidate for organic semiconductors and conductive polymers. The integration of thiophene-based compounds into electronic devices has been a hot topic, driven by the need for flexible electronics and renewable energy solutions. Its ethoxypropyl chain may also enhance its compatibility with polymer matrices, opening doors for innovative applications in smart materials.

In summary, (3-ethoxypropyl)1-(5-methylthiophen-2-yl)ethylamine (CAS No. 1021130-08-4) is a multifaceted compound with broad potential across pharmaceutical, material, and chemical domains. Its unique structure, combined with the growing emphasis on sustainability and innovation, positions it as a compound worth watching in the coming years. As research continues to uncover its properties and applications, it is likely to become a staple in advanced chemical research and industrial applications.